(24S)-MC 976 (Calcipotriol): A Comprehensive Technical Guide
(24S)-MC 976 (Calcipotriol): A Comprehensive Technical Guide
(24S)-MC 976 , more commonly known as calcipotriol (B1668217) , is a synthetic analog of calcitriol (B1668218), the active form of vitamin D3. It has emerged as a significant therapeutic agent, particularly in the treatment of psoriasis, due to its potent effects on cell proliferation and differentiation, coupled with a markedly lower risk of inducing hypercalcemia compared to its natural counterpart. This guide provides a detailed overview of its core biological functions, mechanism of action, and the experimental methodologies used to elucidate its effects, tailored for researchers, scientists, and drug development professionals.
Core Concepts and Mechanism of Action
(24S)-MC 976 exerts its biological effects primarily through its interaction with the Vitamin D Receptor (VDR) , a nuclear transcription factor.[1][2] Upon binding to the VDR, calcipotriol initiates a cascade of molecular events that modulate the expression of genes involved in cell growth, differentiation, and immune response.[1][3] This synthetic analog exhibits a comparable affinity for the VDR as calcitriol but possesses less than 1% of the activity in regulating calcium metabolism, making it a safer therapeutic option for topical use.[1][2]
The therapeutic efficacy of calcipotriol in hyperproliferative skin disorders like psoriasis stems from its ability to inhibit the proliferation of keratinocytes and promote their normal differentiation.[4] This is achieved through the regulation of several key signaling pathways.
Signaling Pathways Modulated by (24S)-MC 976
The interaction of (24S)-MC 976 with the VDR leads to the modulation of multiple intracellular signaling cascades:
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Vitamin D Receptor (VDR) Signaling Pathway: The foundational pathway involves the binding of calcipotriol to the VDR, which then forms a heterodimer with the Retinoid X Receptor (RXR). This complex translocates to the nucleus and binds to Vitamin D Response Elements (VDREs) on the DNA, thereby regulating the transcription of target genes.
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STAT1/STAT3 Signaling Pathway: Calcipotriol has been shown to downregulate the expression and phosphorylation of Signal Transducer and Activator of Transcription 1 (STAT1) and STAT3, which are implicated in the pathogenesis of psoriasis.
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NF-κB Signaling Pathway: Calcipotriol can inhibit the Nuclear Factor-kappa B (NF-κB) signaling pathway, a key regulator of inflammation. It has been observed to decrease the expression of NF-κB p65 in psoriatic lesions following treatment.
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PI3K/Akt Signaling Pathway: In the context of cancer cells, calcipotriol has been found to block the PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation.
Quantitative Data Summary
The following tables summarize the key quantitative findings from various in vitro and in vivo studies on (24S)-MC 976 (calcipotriol).
Table 1: In Vitro Efficacy of Calcipotriol
| Cell Line | Assay | Endpoint | Concentration/Dose | Result | Reference |
| HaCaT (Keratinocytes) | Gene Expression (RT-PCR) | IL-10 Receptor mRNA | 10-8 - 10-9 M | ~12-fold upregulation | [5] |
| Psoriatic Keratinocytes | Apoptosis Assay | Apoptotic Cells | Not specified (20h treatment) | Significantly higher than untreated cells (P < 0.05) | [6] |
| Gastric Cancer Cells (HGC-27, AGS) | Oxaliplatin (B1677828) Resistance | Inhibition of CAF-induced resistance | 500 nM | Significant inhibition | [7] |
| HaCaT (Keratinocytes) | Gene Expression (q-PCR) | Keratin 17 (K17) mRNA | 10-7 M and 10-5 M | 58.10% and 70.68% suppression of IFN-γ-induced K17, respectively | [8] |
Table 2: In Vivo Efficacy of Calcipotriol in Psoriasis Treatment
| Study Population | Treatment Regimen | Duration | Efficacy Measure | Result | Reference |
| Patients with Psoriasis Vulgaris | Calcipotriol ointment (50 µg/g) twice daily | 6 weeks | PASI Score | Significant decline at weeks 2, 4, and 6 (P<0.05, 0.05, and 0.001, respectively) | [9] |
| Patients with Extensive Psoriasis | Calcipotriol ointment (80-100 g/week ) and scalp solution (30-50 ml/week) | 4 weeks | PASI Score | 57.4% decrease | [10] |
| Patients with Plaque-type Psoriasis | Calcipotriol ointment twice daily with PUVA therapy | 6 weeks | UVA Dose for Clearance | Median reduction of 26.5% compared to placebo | [11] |
| Patients with Psoriasis Vulgaris | Calcipotriol cream with PUVA therapy | 12 weeks | PASI Score Reduction >90% | 69% of patients in the calcipotriol group vs. 36.4% in the vehicle group (p<0.01) | [12] |
Table 3: In Vivo Effects of Calcipotriol on Calcium Metabolism
| Animal Model/Study Population | Treatment | Duration | Outcome | Result | Reference |
| Patients with Psoriasis Vulgaris | Calcipotriol ointment (mean 40.3 g/week ) | 3 weeks | Calcium and Bone Metabolism Markers | No significant differences compared to placebo | [1] |
| Patients with Extensive Psoriasis | High-dose calcipotriol ointment and scalp solution | 4 weeks | Calcium and Bone Turnover Indices | No significant effect | [10] |
Experimental Protocols
Synthesis of (24S)-MC 976 (Calcipotriol)
The synthesis of calcipotriol is a multi-step process that often involves the coupling of two key synthons: a fragment representing the A-ring and a fragment containing the CD-rings and the side chain. One common approach is based on the Wittig-Horner reaction.
General Workflow for Calcipotriol Synthesis:
Caption: A generalized workflow for the chemical synthesis of (24S)-MC 976 (calcipotriol).
Key Steps in Synthesis (based on literature):
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Preparation of the C-22 Aldehyde: A suitable cholecalciferol derivative is oxidized to form the C-22 aldehyde, which constitutes the CD-ring and part of the side chain.
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Synthesis of the A-Ring Synthon: A phosphonate derivative of the A-ring is prepared through a multi-step synthesis from an appropriate starting material.
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Wittig-Horner Reaction: The C-22 aldehyde is reacted with the A-ring phosphonate ylide in a Wittig-Horner olefination to form the triene system and the complete carbon skeleton.[13]
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Reduction of the C-24 Carbonyl Group: The resulting ketone at the C-24 position is reduced to a hydroxyl group, typically yielding a mixture of (24S) and (24R) diastereomers.
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Diastereomer Separation: The desired (24S)-epimer (calcipotriol) is separated from the undesired (24R)-epimer, often using High-Performance Liquid Chromatography (HPLC).[14]
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Deprotection: Any protecting groups on the hydroxyl functions are removed to yield the final product, (24S)-MC 976.
Cell Proliferation Assay (MTT Assay)
This assay is used to assess the effect of (24S)-MC 976 on the proliferation of keratinocytes.
Protocol Outline:
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Cell Seeding: Human keratinocytes (e.g., HaCaT cell line) are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.
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Treatment: The cells are treated with various concentrations of (24S)-MC 976 or a vehicle control (e.g., ethanol) for a specified period (e.g., 24, 48, 72 hours).
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MTT Addition: After the treatment period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow the formation of formazan (B1609692) crystals by metabolically active cells.
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Solubilization: The formazan crystals are solubilized by adding a solubilization solution (e.g., DMSO or a specialized buffer).
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Absorbance Measurement: The absorbance of each well is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is proportional to the number of viable cells.
Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis
This method is employed to quantify the changes in the expression of target genes in response to (24S)-MC 976 treatment.
Protocol Outline:
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Cell Culture and Treatment: Cells (e.g., keratinocytes) are cultured and treated with (24S)-MC 976 as described for the proliferation assay.
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RNA Extraction: Total RNA is extracted from the treated and control cells using a suitable RNA isolation kit.
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cDNA Synthesis: The extracted RNA is reverse-transcribed into complementary DNA (cDNA) using a reverse transcriptase enzyme.
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qPCR Reaction: The qPCR reaction is set up with the cDNA template, gene-specific primers for the target gene (e.g., IL10R, EGR1, PLK2) and a reference gene (e.g., GAPDH, ACTB), and a fluorescent dye (e.g., SYBR Green).
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Data Analysis: The relative expression of the target gene is calculated using the ΔΔCt method, normalizing to the expression of the reference gene.
Western Blotting for Protein Expression Analysis
This technique is used to detect and quantify specific proteins in cell lysates to determine the effect of (24S)-MC 976 on their expression levels.
Protocol Outline:
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Cell Lysis: Treated and control cells are lysed to extract total protein.
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Protein Quantification: The protein concentration in the lysates is determined using a protein assay (e.g., BCA assay).
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SDS-PAGE: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).
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Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).
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Immunoblotting: The membrane is blocked and then incubated with a primary antibody specific to the protein of interest (e.g., STAT1, p-STAT1, NF-κB p65). This is followed by incubation with a secondary antibody conjugated to an enzyme (e.g., HRP).
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Detection: The protein bands are visualized using a chemiluminescent substrate and an imaging system. The band intensity is quantified using densitometry software.
In Vivo Rat Mammary Tumor Model
This animal model is used to evaluate the anti-tumor activity of (24S)-MC 976.
Protocol Outline:
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Tumor Induction: Mammary tumors are induced in female rats (e.g., Sprague-Dawley) using a chemical carcinogen such as N-nitroso-N-methylurea (NMU).
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Treatment: Once tumors are established, the rats are treated with (24S)-MC 976 (e.g., via intraperitoneal injection) or a vehicle control.
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Tumor Monitoring: Tumor size is measured regularly (e.g., twice weekly) using calipers.
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Endpoint Analysis: At the end of the study, the animals are euthanized, and the tumors are excised, weighed, and processed for further analysis (e.g., histology, immunohistochemistry).
Signaling Pathway Diagrams
Caption: Vitamin D Receptor (VDR) signaling pathway activated by (24S)-MC 976.
Caption: Inhibition of STAT1/STAT3 signaling by (24S)-MC 976.
Caption: Downregulation of the NF-κB signaling pathway by (24S)-MC 976.
References
- 1. Treatment of psoriasis vulgaris with topical calcipotriol has no short-term effect on calcium or bone metabolism. A randomized, double-blind, placebo-controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. go.drugbank.com [go.drugbank.com]
- 4. Calcipotriol affects keratinocyte proliferation by decreasing expression of early growth response-1 and polo-like kinase-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. 1,25-(OH)2-vitamin D3 and calcipotriol induce IL-10 receptor gene expression in human epidermal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Calcipotriol induces apoptosis in psoriatic keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Calcipotriol abrogates cancer-associated fibroblast-derived IL-8-mediated oxaliplatin resistance in gastric cancer cells via blocking PI3K/Akt signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Effect of Calcipotriol on IFN-γ-Induced Keratin 17 Expression in Immortalized Human Epidermal Keratinocyte Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Effect of the topical application of calcipotriol on the expression levels of zinc finger protein A20 and nuclear factor-κB in the skin lesions of patients with psoriasis vulgaris - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Safety and efficacy of combined high-dose treatment with calcipotriol ointment and solution in patients with psoriasis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Calcipotriol improves the response of psoriasis to PUVA - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. tandfonline.com [tandfonline.com]
- 13. EP2178833A2 - Process for the preparation of calcipotriol - Google Patents [patents.google.com]
- 14. US20100222614A1 - Process for the preparation of calcipotriol - Google Patents [patents.google.com]
